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Compound of Interest

Compound Name: MC 1080-d4

Cat. No.: B1161044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological characteristics of MC 1080-d4, a deuterated analog of the synthetic vitamin D3

derivative, Calcipotriol. Given that MC 1080-d4 is primarily utilized as an internal standard in

analytical and pharmacokinetic studies, much of its characterization and biological activity is

inferred from its non-deuterated parent compound, Calcipotriol (MC 1080). This document

compiles available data for MC 1080-d4 and supplements it with extensive information on

Calcipotriol where direct data for the deuterated form is unavailable.

Physical and Chemical Characteristics
MC 1080-d4, also known as Calcipotriol-d4 or Calcipotriene-d4, is a stable, isotopically labeled

form of Calcipotriol. The deuterium labeling provides a distinct mass signature, making it an

ideal internal standard for mass spectrometry-based quantification of Calcipotriol in biological

matrices.

Quantitative Data
The following table summarizes the key physical and chemical properties of MC 1080-d4 and

its parent compound, Calcipotriol. Data for MC 1080-d4 is sourced from supplier specifications,
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while data for Calcipotriol is compiled from various chemical databases and certificates of

analysis.

Property
MC 1080-d4 (Calcipotriol-
d4)

Calcipotriol (MC 1080)

Synonyms

Calcipotriene-d4; MC-903-d4;

Daivonex-d4; Dovonex-d4;

Psorcutan-d4

Calcipotriene, Dovonex,

Daivonex

Molecular Formula C₂₇H₃₆D₄O₃ C₂₇H₄₀O₃

Molecular Weight ~416.64 g/mol 412.6 g/mol

Appearance
White to off-white solid

(inferred)

White or almost white,

crystalline powder

Purity (by HPLC) Typically ≥95% or ≥98% >98%

Solubility Soluble in Methanol

Freely soluble in ethanol

(96%); Soluble in DMSO and

dimethylformamide (~50

mg/mL); Practically insoluble in

water.

Storage Conditions 2-8°C, protect from light -20°C, protect from light

Note: Specific physical properties like melting point and boiling point for MC 1080-d4 are not

readily available but are expected to be very similar to those of Calcipotriol.

Experimental Protocols
The following are detailed methodologies for key experiments relevant to the analysis and

characterization of MC 1080-d4 and Calcipotriol. These protocols are based on established

methods for vitamin D analogs.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
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This method is suitable for determining the purity of MC 1080-d4 and separating it from its

impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reverse-phase C18 column (e.g., 150 x 4.6 mm, 2.7 µm particle size).

Mobile Phase: A gradient elution using a mixture of water, methanol, acetonitrile, and

tetrahydrofuran.

Column Temperature: 50°C.

Detection Wavelength: 264 nm.

Sample Preparation: Dissolve an accurately weighed quantity of MC 1080-d4 in the mobile

phase to a known concentration.

Procedure: Inject the sample solution into the HPLC system and record the chromatogram.

The purity is determined by calculating the area percentage of the main peak relative to the

total peak area.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Quantification in Biological Samples
This protocol describes a general method for the quantification of Calcipotriol in biological

matrices, for which MC 1080-d4 serves as an internal standard.

Instrumentation: A high-performance liquid chromatography system coupled to a tandem

mass spectrometer with an appropriate ionization source (e.g., ESI or APCI).

Sample Preparation:

Spike the biological sample (e.g., plasma, serum) with a known concentration of MC 1080-
d4 as an internal standard.

Perform protein precipitation, typically with a cold organic solvent like acetonitrile.
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Conduct liquid-liquid extraction or solid-phase extraction to isolate the analyte and internal

standard.

Evaporate the solvent and reconstitute the residue in the mobile phase.

Chromatographic Conditions: Utilize a reverse-phase C18 column with a gradient elution

suitable for separating Calcipotriol from matrix components.

Mass Spectrometry:

Ionization Mode: Positive or negative ion mode, optimized for the analyte.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions: Monitor specific precursor-to-product ion transitions for both Calcipotriol

and MC 1080-d4.

Quantification: Construct a calibration curve using known concentrations of Calcipotriol and a

fixed concentration of MC 1080-d4. The concentration of Calcipotriol in the unknown sample

is determined by the ratio of its peak area to that of the internal standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
Proton (¹H) NMR spectroscopy can be used to confirm the chemical structure of MC 1080-d4.

Instrumentation: A high-resolution NMR spectrometer.

Sample Preparation: Dissolve the sample in a deuterated solvent (e.g., CDCl₃ or Methanol-

d₄).

Procedure: Acquire the ¹H NMR spectrum. The spectrum is expected to be consistent with

the structure of Calcipotriol, with the notable absence of signals corresponding to the four

deuterated positions on the cyclopropyl group.

Biological Context: Signaling Pathway
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MC 1080-d4 is expected to follow the same biological pathways as Calcipotriol. Calcipotriol is a

synthetic analog of calcitriol, the active form of vitamin D.[1] It exerts its effects primarily

through the Vitamin D Receptor (VDR), a nuclear receptor that regulates gene expression.[1]

The primary application of Calcipotriol is in the treatment of psoriasis, a skin condition

characterized by hyperproliferation and abnormal differentiation of keratinocytes.[1] The binding

of Calcipotriol to the VDR in keratinocytes leads to a cascade of molecular events that help

normalize skin cell growth and reduce inflammation.

Calcipotriol Signaling Pathway in Keratinocytes
The following diagram illustrates the mechanism of action of Calcipotriol in skin cells.
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Caption: Mechanism of action of Calcipotriol in keratinocytes.

Experimental Workflow for LC-MS/MS Analysis
The following diagram outlines a typical workflow for the quantitative analysis of Calcipotriol in

a biological sample using MC 1080-d4 as an internal standard.
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Caption: Workflow for quantitative analysis using LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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